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Compound of Interest

Compound Name: C.I. Direct blue 75

Cat. No.: B15553033 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
C.I. Direct Blue 75, a water-soluble, trisazo direct dye, is primarily utilized in the textile and

paper industries for its high affinity for cellulosic materials. Its application in biological research

is an emerging area of interest, particularly for the visualization of cellulose-containing

structures, such as plant cell walls and certain microbial biofilms. This document provides

detailed protocols for the preparation and application of C.I. Direct Blue 75 staining solutions

for research purposes.

Chemical Properties
A summary of the key chemical properties of C.I. Direct Blue 75 is presented in the table

below.
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Property Value

C.I. Name Direct Blue 75

C.I. Number 34220

Molecular Formula C₄₂H₂₅N₇Na₄O₁₃S₄

Molecular Weight 1055.91 g/mol

CAS Number 6428-60-0

Appearance Dark blue powder

Solubility Soluble in water

Applications in Research
While traditionally an industrial dye, the strong affinity of C.I. Direct Blue 75 for cellulose

makes it a candidate for the following research applications:

Plant Biology: Visualization of cell walls in plant tissue sections.

Microbiology: Staining of cellulose-containing biofilms.

Biomaterial Science: Characterization of cellulose-based scaffolds and materials.

Experimental Protocols
Preparation of 1% (w/v) C.I. Direct Blue 75 Stock
Solution
This protocol describes the preparation of a 1% (w/v) stock solution of C.I. Direct Blue 75 that

can be further diluted for working solutions.

Materials:

C.I. Direct Blue 75 powder (C.I. 34220)

Distilled or deionized water
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Magnetic stirrer and stir bar

Volumetric flask (e.g., 100 mL)

Weighing paper/boat

Spatula

Filter paper (0.22 µm or 0.45 µm pore size) and filtration apparatus

Procedure:

Weigh 1.0 g of C.I. Direct Blue 75 powder.

Add the powder to a beaker containing approximately 80 mL of distilled water.

Place the beaker on a magnetic stirrer and add a stir bar.

Stir the solution until the dye is completely dissolved. This may take several minutes.

Quantitatively transfer the dissolved dye solution to a 100 mL volumetric flask.

Rinse the beaker with a small amount of distilled water and add the rinsing to the volumetric

flask to ensure all the dye is transferred.

Bring the solution to a final volume of 100 mL with distilled water.

Stopper the flask and invert several times to ensure thorough mixing.

For optimal results, filter the solution using a 0.22 µm or 0.45 µm filter to remove any

undissolved particles.

Store the stock solution in a clearly labeled, light-protected container at room temperature.

Protocol for Staining Plant Tissue Sections
This protocol provides a general guideline for staining paraffin-embedded plant tissue sections

with C.I. Direct Blue 75. Optimization may be required depending on the specific plant tissue

and desired staining intensity.
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Materials:

1% (w/v) C.I. Direct Blue 75 Stock Solution

Distilled water

Deparaffinization and rehydration reagents (e.g., xylene, ethanol series)

Mounting medium

Microscope slides with paraffin-embedded plant tissue sections

Staining jars

Coverslips

Microscope

Procedure:

Deparaffinization and Rehydration:

Immerse slides in xylene to remove paraffin (2 changes, 5-10 minutes each).

Rehydrate the sections by passing them through a graded series of ethanol solutions:

100%, 95%, 70%, and 50% ethanol (3-5 minutes each).

Rinse with distilled water.

Staining:

Prepare a working staining solution by diluting the 1% stock solution with distilled water. A

starting dilution of 1:10 to 1:100 is recommended (resulting in a 0.1% to 0.01% solution).

Immerse the rehydrated slides in the C.I. Direct Blue 75 working solution for 5-15

minutes. Staining time may need to be adjusted based on the tissue type and desired

color intensity.

Washing:
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Briefly rinse the slides in distilled water to remove excess stain.

Dehydration and Mounting:

Dehydrate the sections by passing them through a graded series of ethanol solutions:

50%, 70%, 95%, and 100% ethanol (3-5 minutes each).

Clear the sections in xylene (2 changes, 5 minutes each).

Apply a coverslip using an appropriate mounting medium.

Visualization:

Examine the stained sections under a light microscope. Cellulose-rich structures, such as

cell walls, should appear blue.

Experimental Workflow
The following diagram illustrates the general workflow for the preparation and application of C.I.
Direct Blue 75 staining solution for histological purposes.

Staining Solution Preparation

Histological Staining Protocol
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Workflow for C.I. Direct Blue 75 Staining
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Disclaimer: The provided protocols are intended as a general guide. Researchers should

optimize these procedures for their specific applications and sample types. Always consult the

relevant Safety Data Sheet (SDS) before handling any chemicals.

To cite this document: BenchChem. [Application Notes and Protocols: C.I. Direct Blue 75
Staining Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15553033#preparation-of-c-i-direct-blue-75-staining-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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